Cas no 180747-37-9 (Propanamide, 2-bromo-N,N-bis(phenylmethyl)-)

• Product Name: Propanamide, 2-bromo-N,N-bis(phenylmethyl)-
• CAS No: 180747-37-9
• MF: C₁₇H₁₈BrNO
• MW: 332.234923839569
• CID: 1377668
• PubChem ID: 12165680
• Update Time: 2025-04-20

Propanamide, 2-bromo-N,N-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Propanamide, 2-bromo-N,N-bis(phenylmethyl)-
• N,N-dibenzyl-2-bromopropanamide
• DTXSID20479017
• 180747-37-9

• Inchi： 1S/C17H18BrNO/c1-14(18)17(20)19(12-15-8-4-2-5-9-15)13-16-10-6-3-7-11-16/h2-11,14H,12-13H2,1H3
• InChI Key： WQRUSVDXCCOGKQ-UHFFFAOYSA-N
• SMILES： BrC(C)C(N(CC1C=CC=CC=1)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 331.05724
• Monoisotopic Mass: 331.05718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31